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Compound of Interest

Compound Name: BC-11 hydrobromide

Cat. No.: B605969 Get Quote

Essential Safety and Handling Guide for BC-11
Hydrobromide
For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This guide provides essential, immediate safety and

logistical information for handling BC-11 hydrobromide, including operational and disposal

plans, to build deep trust and provide value beyond the product itself.

Chemical and Hazard Data
BC-11 hydrobromide is a selective urokinase (uPA) inhibitor.[1][2][3] While a valuable tool in

research, it is crucial to be aware of its potential hazards. The following table summarizes the

key quantitative data available for BC-11 hydrobromide.
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Property Value Reference

Molecular Formula C8H11BN2O2S·HBr [4]

Molecular Weight 290.97 g/mol [2][4]

CAS Number 443776-49-6 [2][5]

Hazard Class

Acute toxicity, Oral (Category

4), Acute aquatic toxicity

(Category 1), Chronic aquatic

toxicity (Category 1)

[4]

Hazard Statements

H302: Harmful if swallowed,

H410: Very toxic to aquatic life

with long lasting effects

[4]

Solubility

Soluble to 100 mM in DMSO

and to 20 mM in water with

gentle warming.

Storage Temperature -20°C

Personal Protective Equipment (PPE)
When handling BC-11 hydrobromide, a comprehensive approach to personal protection is

essential to minimize exposure. The following PPE is mandatory:

Eye Protection: Chemical splash goggles or a face shield are necessary to protect against

splashes.[6] Standard safety glasses do not provide adequate protection against chemical

splashes.[6]

Hand Protection: Always wear unlined, chemical-resistant gloves.[7] Nitrile gloves are a

suitable option.[7] Avoid using leather, cloth, or natural rubber gloves as they can absorb

chemicals.[7] For tasks with a higher risk of splashing, consider double-gloving.

Body Protection: A fully buttoned laboratory coat should be worn over long pants and a long-

sleeved shirt.[6] Ensure the lab coat is made of a material appropriate for the chemicals

being handled.
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Footwear: Fully enclosed shoes made of a liquid-resistant material are required.[6]

Respiratory Protection: While the provided SDS for a similar hydrobromide compound

mentions avoiding breathing mists or vapors and using only in a well-ventilated area, it does

not specify mandatory respirator use for routine handling of small quantities in a well-

ventilated laboratory. However, if there is a risk of generating aerosols or dust, or if working

in a poorly ventilated area, a respirator may be necessary. Always consult your institution's

safety officer for specific guidance on respiratory protection.

Experimental Protocols: Safe Handling and Disposal
Adherence to strict protocols is critical for the safe handling and disposal of BC-11
hydrobromide.

Handling Procedures:

Preparation: Before handling, ensure you have read and understood the Safety Data Sheet

(SDS).[4] Prepare your workspace by ensuring it is clean, uncluttered, and located in a well-

ventilated area, preferably within a chemical fume hood.

Personal Protective Equipment: Don the appropriate PPE as outlined above.

Weighing and Aliquoting: When weighing the solid compound, do so in a fume hood to

minimize inhalation risk. Use a dedicated spatula and weighing paper. For creating solutions,

add the solid to the solvent slowly. As BC-11 hydrobromide is soluble in DMSO and water

with gentle warming, be cautious when heating.[1]

During Use: Avoid eating, drinking, or smoking in the laboratory.[4] Wash hands thoroughly

after handling, even if gloves were worn.[4]

Storage: Store BC-11 hydrobromide at -20°C in a tightly sealed container in a designated

and clearly labeled area.[1]

Disposal Plan:

Waste Collection: All waste materials contaminated with BC-11 hydrobromide, including

empty containers, used gloves, and weighing paper, must be collected in a designated,
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labeled hazardous waste container.

Environmental Precaution: Avoid releasing BC-11 hydrobromide into the environment, as it

is very toxic to aquatic life with long-lasting effects.[4] Do not dispose of it down the drain.

Disposal Method: Dispose of the hazardous waste through an approved waste disposal

company, following all local, state, and federal regulations.[4]

Emergency Procedures: Spill Response
In the event of a spill, immediate and appropriate action is crucial.

Spill Response Workflow:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b605969?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC34610.html
https://dcchemicals.com/msds/MSDS_DC34610.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605969?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Immediate Actions

Assessment

Response

Cleanup & Decontamination

Reporting

Evacuate Immediate Area

Alert Colleagues & Supervisor

Isolate the Spill Area

Assess Spill Size & Hazard

Small Spill: Use Spill Kit

Minor & Controllable

Large Spill: Contact EHS

Major or Unknown

Clean & Decontaminate Area

After EHS Response

Dispose of Contaminated Materials

Report the Incident

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b605969?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605969?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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